
Application Notes: Acid Black 172 Staining
Protocol for Polyamide Fibers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:

Chromate(3-),bis[3-(hydroxy-

kO)-4-[[2-(hydroxy-kO)-1-

naphthalenyl]azo-kN1]-7-nitro-1-

naphthalenesulfonato(3-)]-,

trisodium

Cat. No.: B1251916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the staining of polyamide fibers using

Acid Black 172. This guide is intended for laboratory professionals in research, quality control,

and materials science.

Introduction
Acid Black 172 is a pre-metallized acid dye widely used for dyeing protein and polyamide fibers

such as wool, silk, and nylon.[1][2][3] Its molecular structure, which includes sulfonic acid

groups, allows it to form strong ionic bonds with the cationic amino groups present in polyamide

fibers under acidic conditions.[1][4] This results in deep, uniform black shades with good

fastness properties. This protocol outlines the necessary steps, reagents, and conditions for

achieving optimal staining results on polyamide fibers.

Quantitative Data
The following tables summarize the key quantitative parameters for the staining protocol and

the expected performance of Acid Black 172.
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Table 1: Staining Protocol Parameters

Parameter Value Notes

Acid Black 172 Concentration 2% (on weight of fiber)
Can be adjusted based on

desired shade intensity.

Material to Liquor Ratio 1:20 Ensures even dye uptake.

pH 4.5 - 5.5 Critical for dye-fiber interaction.

Staining Temperature 90°C
Optimal temperature for dye

penetration.

Staining Time 30 minutes
Sufficient time for dye

exhaustion at 90°C.

Leveling Agent 1 g/L
Promotes uniform dye

distribution.

Acetic Acid 1 g/L Used to achieve the target pH.

Data adapted from a general acid dye protocol for nylon yarn.[5]

Table 2: Color Fastness of Acid Black 172 on Wool Fabric

Fastness Test Grade (ISO)

Light Fastness 7

Soaping 4-5

Seawater 5

Chlorine 5

Perspiration 5

Note: This data is for wool fabric and can be considered indicative for polyamide fibers due to

their similar chemical nature.[6]
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Experimental Protocol
This protocol details the step-by-step procedure for staining polyamide fibers with Acid Black

172.

1. Materials and Reagents:

Polyamide fiber sample

Acid Black 172 dye powder

Glacial Acetic Acid

Leveling agent (anionic)

Distilled water

Beakers or dyeing vessel

Heating apparatus with temperature control (e.g., water bath, heating mantle)

Stirring rod

pH meter or pH indicator strips

2. Preparation of the Dyebath:

Calculate the required amount of water based on a 1:20 material-to-liquor ratio (e.g., for a 5-

gram sample, use 100 mL of water).[5]

In the dyeing vessel, add the calculated amount of distilled water.

Add the leveling agent (1 g/L) to the water and stir until dissolved.[5]

Accurately weigh the Acid Black 172 dye (2% of the fiber weight) and dissolve it in a small

amount of hot water before adding it to the main dyebath. Stir thoroughly.

Add acetic acid (1 g/L) to the dyebath to adjust the pH to a range of 4.5-5.5.[5] Verify the pH

using a pH meter or indicator strips.
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3. Staining Procedure:

Introduce the polyamide fiber sample into the prepared dyebath.

Begin heating the dyebath, gradually raising the temperature to 90°C.

Maintain the temperature at 90°C for 30 minutes, ensuring the sample is fully submerged

and gently agitated periodically for uniform dyeing.[5]

After 30 minutes, turn off the heat and allow the dyebath to cool down.

4. Rinsing and Drying:

Once cooled, remove the stained polyamide fiber from the dyebath.

Rinse the fiber thoroughly under running warm water, followed by a cold water rinse, until the

water runs clear.

Squeeze out excess water gently and allow the fiber to air dry or dry in a low-temperature

oven.
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Caption: Workflow diagram of the Acid Black 172 staining protocol for polyamide fibers.
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Mechanism of Acid Black 172 Binding to Polyamide Fiber

Caption: Diagram illustrating the ionic interaction between Acid Black 172 and polyamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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